
Compound of Interest

Compound Name: 3-Chloro-5-nitrobenzaldehyde

Cat. No.: B1357114

3-Chloro-5-nitrobenzaldehyde is a substituted aromatic aldehyde that serves as a pivotal intermediate in synthetic organic chemistry.[1] Its molecula

Physicochemical & Structural Properties
A thorough understanding of a compound's physical properties is fundamental to its effective use in a laboratory setting. The key properties of 3-Chlo

Property

CAS Number

Molecular Formula

Molecular Weight

Appearance

Purity

Boiling Point

Topological Polar Surface Area

Storage Conditions

graph "chemical_structure" {

layout=neato;

node [shape=plaintext];

edge [color="#202124"];

// Benzene Ring

n1 [label="C"];

n2 [label="C"];

n3 [label="C"];

n4 [label="C"];

n5 [label="C"];

n6 [label="C"];

// Double bonds

n1 -- n2 [style=bold];

n3 -- n4 [style=bold];

n5 -- n6 [style=bold];

// Single bonds in ring

n2 -- n3;
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n4 -- n5;

n6 -- n1;

// Substituents

n1_sub [label="C"];

n1_H [label="H", pos="1.2,0.5!"];

n1_O [label="O", pos="2.0,0!"];

n3_sub [label="Cl", color="#34A853"];

n5_sub_N [label="N+"];

n5_sub_O1 [label="O-", pos="0,-1.2!"];

n5_sub_O2 [label="O-", pos="1.2,0!"];

// Connections

n1 -- n1_sub;

n1_sub -- n1_H;

n1_sub -- n1_O [style=bold];

n3 -- n3_sub;

n5 -- n5_sub_N;

n5_sub_N -- n5_sub_O1;

n5_sub_N -- n5_sub_O2 [style=bold];

// Positioning

n1 [pos="0,1.5!"];

n2 [pos="-1.3,0.75!"];

n3 [pos="-1.3,-0.75!"];

n4 [pos="0,-1.5!"];

n5 [pos="1.3,-0.75!"];

n6 [pos="1.3,0.75!"];

n1_sub [pos="0,3.0!"];

n3_sub [pos="-2.6,-1.5!"];

n5_sub_N [pos="2.6,-1.5!"];

}graphy (TLC).

5.  Work-up and Isolation: Carefully and slowly pour the reaction mixture onto a large volume of crushed ice 

6.  Collect the solid product by vacuum filtration and wash thoroughly with cold water until the filtrate is n
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digraph "synthesis_workflow" {

  graph [splines=ortho, nodesep=0.6];

  node [shape=box, style="rounded,filled", fontname="Arial", fontcolor="#202124", fillcolor="#F1F3F4"];

  edge [color="#5F6368"];

  subgraph "cluster_reaction" {

    label = "Reaction Phase";

    style = "filled";

    color = "#E8F0FE";

    node [fillcolor="#FFFFFF"];

    

    start [label="3-Chlorobenzaldehyde\n+ Conc. H₂SO₄"];

    reagent [label="Add Nitrating Mixture\n(HNO₃/H₂SO₄)"];

    condition [label="Maintain Temp < 10°C\nStir for 2-3h"];

    

    start -> reagent [label="Slow Addition"];

    reagent -> condition;

  }

  subgraph "cluster_workup" {

    label = "Work-up & Isolation";

    style = "filled";

    color = "#E6F4EA";

    node [fillcolor="#FFFFFF"];

    

    quench [label="Pour onto Crushed Ice"];

    filtrate [label="Vacuum Filtration"];

    wash [label="Wash with Cold Water"];

    

    quench -> filtrate;

    filtrate -> wash;

  }

  

  subgraph "cluster_purification" {

    label = "Purification";

    style = "filled";

    color = "#FEF7E0";

    node [fillcolor="#FFFFFF"];

    crude [label="Crude Product\n(Isomer Mixture)"];

    purify [label="Suspension/Slurry Method"];

    final [label="Pure 3-Chloro-5-nitrobenzaldehyde", shape=ellipse, style="filled", fillcolor="#D4EDDA"];

    

    crude -> purify;

    purify -> final;

  }

  condition -> quench [lhead=cluster_workup, ltail=cluster_reaction, minlen=2];

  wash -> crude [minlen=2];

}

Caption: General workflow for the synthesis and purification.
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Purification Protocol: Isomer Separation by Suspension

Separating the desired 3-chloro-5-nitrobenzaldehyde from its isomers is critical. A suspension or slurry metho

[6][7]

Solvent Preparation: Prepare a solvent mixture, for example, methanol and water (1:1 v/v).

Suspension: Place the crude, dried product in an Erlenmeyer flask. Add the solvent system (e.g., 5-10 mL per

Stirring: Stir the resulting slurry vigorously at room temperature for 30-60 minutes. The undesired isomers,

Isolation: Collect the purified solid by vacuum filtration.

Washing: Wash the filter cake with a small amount of the cold solvent mixture to remove residual dissolved i

Drying: Dry the product in a vacuum oven to yield high-purity 3-Chloro-5-nitrobenzaldehyde.

Spectroscopic Characterization: Confirming Identity and Purity
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Rigorous characterization is essential to confirm the structure and purity of the final product. The following

[8][9][10]

| Technique | Expected Observations |

| :--- | :--- |

| ¹H NMR | Aldehyde Proton (CHO): Singlet, δ ≈ 10.0-10.5 ppm. Aromatic Protons (Ar-H): Three signals in the δ 

| ¹³C NMR | Aldehyde Carbonyl (C=O): δ ≈ 185-195 ppm. Aromatic Carbons (C-NO₂): δ ≈ 148-152 ppm. Aromatic Carb

| IR Spectroscopy | C=O Stretch (Aldehyde): Strong absorption band at ~1700-1715 cm⁻¹. N-O Stretch (Nitro, Asy

| Mass Spectrometry (EI) | Molecular Ion [M]⁺: Peak at m/z 185. Isotope Peak [M+2]⁺: Peak at m/z 187 (approx. 

Applications in Drug Discovery and Development

3-Chloro-5-nitrobenzaldehyde is not merely a laboratory curiosity; it is a workhorse intermediate in the synth

Role as a Precursor to Heterocyclic Scaffolds

In pharmaceutical research, it is frequently used to construct heterocyclic systems that form the core of many

[2][11]

The aldehyde group provides a reactive handle for condensation with nucleophiles like diamines, while the nit

Caption: Role as a precursor in synthesizing benzimidazole scaffolds.

Safety, Handling, and Storage

As with any active chemical reagent, proper safety protocols must be strictly followed when handling 3-Chloro
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Hazard Identification: The compound is classified as harmful and an irritant.

[4]    *   H302: Harmful if swallowed.

    *   H315: Causes skin irritation.

[4]    *   H319: Causes serious eye irritation.

[4]    *   H335: May cause respiratory irritation.

[4]*   Precautionary Measures:

P261: Avoid breathing dust.

[4][12]    *   P280: Wear protective gloves, eye protection, and face protection.

[12]    *   P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact le

*   Handling: All manipulations should be performed in a well-ventilated chemical fume hood. Avoid generat

Storage: Store in a tightly sealed container in a cool, dry place. For long-term stability, storage at 2-8°C

[1][5]

Conclusion

3-Chloro-5-nitrobenzaldehyde (CAS: 22233-54-1) is a strategically important chemical intermediate whose value 
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